N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C18H18N2OS2/c1-11-4-6-14(7-5-11)22-10-16(21)20-18-19-15-9-12(2)8-13(3)17(15)23-18/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key: NZCBCYXJQIOIKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC3=CC(=CC(=C3S2)C)C
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide, also known as DMXAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use as an anticancer agent.

Mechanism of Action

The exact mechanism of action of N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide is not fully understood, but it is thought to work by activating the immune system to attack tumor cells. N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are involved in the immune response to cancer.
Biochemical and Physiological Effects:
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the permeability of blood vessels in tumors, which can lead to increased tumor necrosis. N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been shown to induce apoptosis, or programmed cell death, in tumor cells.

Advantages and Limitations for Lab Experiments

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been extensively studied, which means that there is a wealth of information available on its properties and potential uses. However, N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide also has some limitations. It has been shown to have low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide. One area of research is the development of more effective methods for administering N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide, such as through the use of nanoparticles. Another area of research is the investigation of the potential use of N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide in combination with other cancer treatments. Additionally, research on the potential use of N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide in the treatment of other diseases, such as autoimmune disorders, is an area of ongoing investigation.
Conclusion:
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide is a synthetic compound that has shown promise as an anticancer agent. It has been extensively studied for its potential use in cancer treatment, and its mechanism of action is thought to involve the activation of the immune system to attack tumor cells. N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has several advantages for use in lab experiments, but also has some limitations. Ongoing research on N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide is focused on developing more effective methods for administering the compound and investigating its potential use in combination with other cancer treatments.

Synthesis Methods

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide can be synthesized through a multi-step process that involves the reaction of 2-aminobenzothiazole with p-tolylthioacetic acid. The resulting product is then treated with acetic anhydride and acetic acid to yield N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been extensively studied for its potential use as an anticancer agent. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been studied for its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy.